Cas no 1225227-87-1 (B-(2-amino-6-fluoro-3-pyridinyl)-Boronic acid)

B-(2-Amino-6-fluoro-3-pyridinyl)-boronic acid is a specialized boronic acid derivative featuring a pyridine scaffold substituted with an amino and fluoro group at the 2- and 6-positions, respectively. This compound serves as a valuable intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of biaryl structures with high selectivity. The presence of the electron-donating amino group and electron-withdrawing fluoro substituent enhances its reactivity and stability in diverse coupling conditions. Its boronic acid moiety facilitates efficient transmetalation with palladium catalysts, making it useful in pharmaceutical and agrochemical research. The compound’s well-defined structure and consistent purity ensure reliable performance in complex synthetic applications.

B-(2-amino-6-fluoro-3-pyridinyl)-Boronic acid structure

1225227-87-1 structure

Product Name:B-(2-amino-6-fluoro-3-pyridinyl)-Boronic acid

CAS No:1225227-87-1

MF:C₅H₆BFN₂O₂

MW:155.922744274139

CID:1102325

PubChem ID:89552206

Update Time:2025-10-23

B-(2-amino-6-fluoro-3-pyridinyl)-Boronic acid Chemical and Physical Properties

Names and Identifiers

- B-(2-amino-6-fluoro-3-pyridinyl)-Boronic acid
- EN300-7697420
- SCHEMBL14929718
- 1225227-87-1
- DB-186747
- B-(2-amino-6-fluoro-3-pyridinyl)boronic acid
- (2-amino-6-fluoropyridin-3-yl)boronic acid
- Inchi： 1S/C5H6BFN2O2/c7-4-2-1-3(6(10)11)5(8)9-4/h1-2,10-11H,(H2,8,9)
- InChI Key： XBNDKSHGBWQDHS-UHFFFAOYSA-N
- SMILES： FC1=CC=C(B(O)O)C(N)=N1

Computed Properties

Exact Mass: 156.0506358g/mol
Monoisotopic Mass: 156.0506358g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 138
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 79.4Å²

B-(2-amino-6-fluoro-3-pyridinyl)-Boronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-7697420-0.05g	(2-amino-6-fluoropyridin-3-yl)boronic acid	1225227-87-1	95.0%	0.05g	$803.0	2025-02-22
Enamine	EN300-7697420-0.1g	(2-amino-6-fluoropyridin-3-yl)boronic acid	1225227-87-1	95.0%	0.1g	$842.0	2025-02-22
Enamine	EN300-7697420-0.25g	(2-amino-6-fluoropyridin-3-yl)boronic acid	1225227-87-1	95.0%	0.25g	$880.0	2025-02-22
Enamine	EN300-7697420-0.5g	(2-amino-6-fluoropyridin-3-yl)boronic acid	1225227-87-1	95.0%	0.5g	$919.0	2025-02-22
Enamine	EN300-7697420-1.0g	(2-amino-6-fluoropyridin-3-yl)boronic acid	1225227-87-1	95.0%	1.0g	$956.0	2025-02-22
Enamine	EN300-7697420-2.5g	(2-amino-6-fluoropyridin-3-yl)boronic acid	1225227-87-1	95.0%	2.5g	$1874.0	2025-02-22
Enamine	EN300-7697420-5.0g	(2-amino-6-fluoropyridin-3-yl)boronic acid	1225227-87-1	95.0%	5.0g	$2774.0	2025-02-22
Enamine	EN300-7697420-10.0g	(2-amino-6-fluoropyridin-3-yl)boronic acid	1225227-87-1	95.0%	10.0g	$4114.0	2025-02-22